Cas no 450344-84-0 (N4-cyclopentyl-5-nitropyrimidine-4,6-diamine)

N4-cyclopentyl-5-nitropyrimidine-4,6-diamine is a nitropyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopentyl substituent at the N4 position and a nitro group at the 5-position, which may contribute to its reactivity and binding properties. This compound is of interest due to its pyrimidine core, a scaffold commonly utilized in the development of kinase inhibitors and other bioactive molecules. The nitro group offers opportunities for further functionalization, making it a versatile intermediate in synthetic chemistry. Its well-defined structure and purity ensure reproducibility in research applications, supporting studies in drug discovery and molecular design.
N4-cyclopentyl-5-nitropyrimidine-4,6-diamine structure
450344-84-0 structure
Product Name:N4-cyclopentyl-5-nitropyrimidine-4,6-diamine
CAS No:450344-84-0
MF:C9H13N5O2
MW:223.231820821762
CID:3143320
PubChem ID:4181236
Update Time:2025-06-09

N4-cyclopentyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-N-cyclopentyl-5-nitropyrimidine-4,6-diamine
    • N4-cyclopentyl-5-nitropyrimidine-4,6-diamine
    • 450344-84-0
    • AKOS001441872
    • N-cyclopentyl-5-nitropyrimidine-4,6-diamine
    • STK944327
    • F0543-0026
    • SR-01000570707
    • AB00668214-01
    • SR-01000570707-1
    • Z57604686
    • EN300-73175
    • Oprea1_533817
    • Inchi: 1S/C9H13N5O2/c10-8-7(14(15)16)9(12-5-11-8)13-6-3-1-2-4-6/h5-6H,1-4H2,(H3,10,11,12,13)
    • InChI Key: LSYCSEWHAADANS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(N)N=CN=C1NC1CCCC1)=O

Computed Properties

  • Exact Mass: 223.10692467Da
  • Monoisotopic Mass: 223.10692467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 110Ų

N4-cyclopentyl-5-nitropyrimidine-4,6-diamine Pricemore >>

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Additional information on N4-cyclopentyl-5-nitropyrimidine-4,6-diamine

Comprehensive Overview of N4-cyclopentyl-5-nitropyrimidine-4,6-diamine (CAS No. 450344-84-0): Properties, Applications, and Research Insights

N4-cyclopentyl-5-nitropyrimidine-4,6-diamine (CAS No. 450344-84-0) is a specialized nitropyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic organic compounds widely utilized in drug discovery and material science. The presence of both nitro and amino functional groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for nitropyrimidine-based compounds has surged, driven by their potential applications in kinase inhibitors and antimicrobial agents. Researchers are particularly interested in N4-cyclopentyl-5-nitropyrimidine-4,6-diamine due to its ability to modulate biological pathways, which could lead to breakthroughs in treating chronic diseases. The cyclopentyl moiety in its structure contributes to improved lipid solubility, a critical factor in drug bioavailability—a topic frequently searched in pharmacokinetics and drug design forums.

The synthesis of CAS No. 450344-84-0 typically involves multi-step organic reactions, including nitration and amination processes. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a key concern for laboratories focusing on high-throughput screening. Given the rising interest in green chemistry, alternative synthetic routes using catalytic methods or biocatalysts are being explored to reduce environmental impact—a hot topic in sustainable research.

From a commercial perspective, N4-cyclopentyl-5-nitropyrimidine-4,6-diamine is often listed under categories such as pharmaceutical intermediates or fine chemicals in supplier catalogs. Its market growth aligns with trends in personalized medicine and targeted therapy development, as evidenced by increasing patent filings. Analytical data, including melting point, solubility, and stability profiles, are crucial for end-users—information highly sought after in chemical databases and material safety queries.

Ongoing studies investigate the compound’s potential role in cancer research, specifically its interaction with DNA repair enzymes. This aligns with trending searches on precision oncology and small-molecule therapeutics. Furthermore, computational modeling of 450344-84-0 using AI-driven drug discovery platforms has become a focal point, reflecting the intersection of cheminformatics and machine learning in modern research.

Quality control protocols for N4-cyclopentyl-5-nitropyrimidine-4,6-diamine emphasize compliance with ICH guidelines, particularly for impurities below 0.1% threshold—a standard frequently referenced in GMP manufacturing discussions. Storage recommendations typically suggest anhydrous conditions and low-temperature preservation to maintain stability, addressing common user queries about chemical shelf life.

In conclusion, CAS No. 450344-84-0 represents a versatile building block in medicinal chemistry with expanding applications. Its relevance to fragment-based drug discovery and combinatorial chemistry continues to drive academic and industrial interest, making it a compound worthy of ongoing investigation in the context of evolving therapeutic modalities and synthetic methodologies.

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